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Incidence of Neutropenia with Tirabrutinib

The table below summarizes the reported incidence of neutropenia from various clinical studies and a meta-

analysis.

Source /
Study

Patient Population
Incidence of
Neutropenia
(All Grades)

Incidence of
Grade ≥3
Neutropenia

Notes

Meta-Analysis
(2025) [1] [2]

Relapsed/Refractory B-
cell lymphomas (Pooled

data)

26.7% 18.4% Most common
Grade ≥3 adverse

event [1] [2].

Phase I Study
(2022) [3]

Japanese patients with

B-cell malignancies

Not Specified 17.6% (3/17

patients)

One of the

common drug-
related Grade 3-4

AEs [3].

Phase II
PROSPECT
Study (2025)
[4]

U.S. patients with

Relapsed/Refractory
PCNSL

14.6%

("decreased
neutrophil

count")

Not Specified Any-grade

occurrence
reported [4].
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Source /
Study

Patient Population
Incidence of
Neutropenia
(All Grades)

Incidence of
Grade ≥3
Neutropenia

Notes

Phase II Study
(ONO-4059-
05) [5]

Treatment-naïve &
Relapsed/Refractory

WM (27 patients)

New cases
recognized in

long-term follow-
up

11.1% (3/27
patients)

Grade 3-4
neutropenia newly

recognized after
primary analysis

[5].

Management and Dose Modification Guidance

While the searched clinical documents do not provide explicit, step-by-step protocols for neutropenia-

induced dose adjustment, they contain valuable information on general management and references to

protocol-specified procedures.

General Management Principles: Clinical management of neutropenia typically involves treatment
interruption and dose reduction [6]. In trials, tirabrutinib administration could be interrupted due to

adverse events and resumed at a reduced daily dose of 320 mg or 160 mg [5]. One study specified
that treatment should be interrupted for patients with grade 4 neutropenia or febrile neutropenia
[7].
Referencing Full Protocols: For precise dose modification guidelines, the studies direct researchers

to the clinical trial protocol [3]. You may find more detailed eligibility criteria and management
procedures on clinical trial registry websites such as ClinicalTrials.gov (e.g., Study ID NCT04947319

for the PROSPECT study) [4].
Prophylaxis: Some studies required participants to comply with protocol-specified Pneumocystis
jirovecii pneumonia (PJP) prophylaxis, which is particularly important during immunosuppression
[8].

Experimental Workflow for Monitoring Neutropenia

For researchers designing preclinical or clinical studies, the following workflow outlines key monitoring and

intervention points for tirabrutinib-associated neutropenia.
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Baseline Assessment

Administer Tirabrutinib

Schedule Regular CBC Monitoring
(Per Protocol)

Observe ANC Drop

Grade 1-2 NeutropeniaGrade 3-4 or Febrile Neutropenia

Continue Therapy
with Enhanced MonitoringInterrupt Tirabrutinib Dosing

Manage per Protocol:
- Supportive Care (G-CSF)

- Infection Workup

ANC Recovery

Resume at Reduced Dose
(320 mg or 160 mg)

Continue Monitoring

Consider Permanent
Discontinuation

If Recurrent/Refractory

Continue Monitoring
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Key Takeaways for Researchers

Incidence is Significant: Neutropenia, particularly of Grade 3 or higher, is a common and
important adverse event associated with tirabrutinib across various B-cell malignancies [1] [2].

Formal Guidelines are Protocol-Specific: The management of neutropenia, including dose holds
and reductions, is defined within the specific clinical trial protocols. The general approach involves

treatment interruption until recovery, followed by resumption at a lower dose [5] [7].
Consult Primary Sources: For the most precise and authoritative guidance, always refer to the final

study publications or the detailed protocol documents available through official channels like clinical
trial registries [8] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b545415#tirabrutinib-neutropenia-management-dose-

adjustment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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